Cas no 67826-81-7 (1-Iodo-1-decyne)

• Product Name: 1-Iodo-1-decyne
• CAS No: 67826-81-7
• MF: C₁₀H₁₇I
• MW: 264.146455526352
• CID: 967194
• PubChem ID: 556962
• Update Time: 2025-09-23

1-Iodo-1-decyne Chemical and Physical Properties

Names and Identifiers

• 1-Iododec-1-yne
• 1-idodecyne
• 1-iodo-1-decyne
• 1-iodo-1-octyne
• 1-iododecyne
• iodo(octyl)acetylene
• SCHEMBL4054911
• DTXSID10339555
• 67826-81-7
• 1-Iodo-1decyne
• 1-Iodo-1-decyne #
• 1-Iodo-1-decyne

• Inchi： 1S/C10H17I/c1-2-3-4-5-6-7-8-9-10-11/h2-8H2,1H3
• InChI Key： PBLBGCHQWNOPSE-UHFFFAOYSA-N
• SMILES： IC#CCCCCCCCC

Computed Properties

• Exact Mass: 264.03700
• Monoisotopic Mass: 264.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.13290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Haloacetylenes and derivatives

Additional information on 1-Iodo-1-decyne

Recent Advances in the Application of 1-Iodo-1-decyne (CAS: 67826-81-7) in Chemical Biology and Pharmaceutical Research

1-Iodo-1-decyne (CAS: 67826-81-7) is a versatile alkyne derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its terminal alkyne and iodine functional groups, serves as a valuable building block in organic synthesis, particularly in click chemistry and bioconjugation strategies. Recent studies have explored its utility in drug discovery, materials science, and biological probe development, making it a compound of considerable interest to researchers in these fields.

A notable application of 1-Iodo-1-decyne is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. The iodine substituent enhances the reactivity of the alkyne, facilitating efficient coupling with azide-containing molecules. This property has been leveraged in the synthesis of novel drug candidates and bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-Iodo-1-decyne in the development of targeted anticancer agents, where it was employed to conjugate cytotoxic payloads to tumor-specific antibodies.

Beyond its applications in drug discovery, 1-Iodo-1-decyne has also been investigated for its potential in materials science. Researchers have utilized this compound to modify surfaces and create functionalized materials with tailored properties. A recent publication in ACS Applied Materials & Interfaces highlighted its use in the development of self-assembled monolayers (SAMs) with enhanced stability and reactivity, paving the way for advancements in biosensors and diagnostic devices.

In the realm of chemical biology, 1-Iodo-1-decyne has emerged as a valuable tool for labeling and tracking biomolecules. Its ability to participate in bioorthogonal reactions allows for the selective modification of proteins, lipids, and nucleic acids in living systems. A 2024 study in Nature Chemical Biology showcased its application in live-cell imaging, where it was used to label and visualize cellular components with high specificity and minimal background interference.

Despite its promising applications, challenges remain in the synthesis and handling of 1-Iodo-1-decyne. The compound's sensitivity to light and moisture necessitates careful storage and handling conditions. Recent efforts have focused on developing more stable derivatives and improved synthetic protocols to address these limitations. For example, a 2023 report in Organic Letters described a novel, one-pot synthesis of 1-Iodo-1-decyne with higher yields and improved purity, offering a more practical route for large-scale production.

Looking ahead, the potential of 1-Iodo-1-decyne in interdisciplinary research is vast. Ongoing studies are exploring its use in the development of next-generation therapeutics, smart materials, and advanced imaging techniques. As researchers continue to uncover its full potential, this compound is poised to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.